Cas no 255897-36-0 (Phosphine,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1,1-dicyclohexyl-)

• Product Name: Phosphine,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1,1-dicyclohexyl-
• CAS No: 255897-36-0
• MF: C₃₆H₅₂P₂
• MW: 546.74561214447
• MDL: MFCD07368358
• CID: 246845
• PubChem ID: 24946987
• Update Time: 2025-10-05

Phosphine,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1,1-dicyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1,1-dicyclohexyl-
• 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl
• dicyclohexyl-[2-(2-dicyclohexylphosphanylphenyl)phenyl]phosphane
• 1,1'-Biphenyl-2,2'-diylbis(dicyclohexylphosphine)
• 2-(dicyclohexylphosphino)biphenyl
• AG-E-78680
• Phosphine,[1,1'-biphenyl]-2,2'-diylbis[dicyclohexyl- (9CI)
• MFCD07368358
• 2,2'-bis(dicyclohexylphosphino)biphenyl
• 2,2'-bis-dicyclohexylphosphanyl-biphenyl
• SCHEMBL520084
• FT-0716184
• 255897-36-0
• dicyclohexyl-({2-[2-(dicyclo hexylphosphanyl)phenyl]phenyl})phosphane
• CS-0035221
• D94916
• BSSFMHHLTVJPGW-UHFFFAOYSA-N
• DTXSID20648049
• ([1,1'-Biphenyl]-2,2'-diyl)bis(dicyclohexylphosphane)
• 2,2a?Bis(dicyclohexylphosphino)biphenyl
• DB-009476
• dicyclohexyl[2'-(dicyclohexylphosphanyl)-[1,1'-biphenyl]-2-yl]phosphane

• MDL： MFCD07368358
• Inchi： 1S/C36H52P2/c1-5-17-29(18-6-1)37(30-19-7-2-8-20-30)35-27-15-13-25-33(35)34-26-14-16-28-36(34)38(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h13-16,25-32H,1-12,17-24H2
• InChI Key： BSSFMHHLTVJPGW-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1=CC=CC=C1P(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 546.35400
• Monoisotopic Mass: 546.354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Solubility: Insuluble (8.2E-9 g/L) (25 ºC),
• PSA: 27.18000
• LogP: 10.89880
• Solubility: Not available